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Compound of Interest

Compound Name: CSV0C018875 hydrochloride

Cat. No.: B1669651 Get Quote

Core Compound Identification and Properties
Methyl 3-aminopropanoate hydrochloride is a derivative of the amino acid β-alanine[6]. It is

commonly used in peptide synthesis and as a building block in the creation of more complex

molecules for pharmaceuticals and agrochemicals[9]. Its hydrochloride form enhances its

solubility and stability, making it a versatile reagent in organic chemistry[6][9].

Chemical and Physical Properties
A summary of the key quantitative data for Methyl 3-aminopropanoate hydrochloride is

presented in Table 1.
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Property Value References

Molecular Formula C4H10ClNO2 [1]

Molecular Weight 139.58 g/mol [1]

CAS Number 3196-73-4 [1]

Melting Point 103-107 °C

Appearance
White to off-white crystalline

powder or crystals
[6]

Purity ≥98.0% [6]

Storage Temperature 2-8°C [2]

SMILES Cl.COC(=O)CCN

InChI
1S/C4H9NO2.ClH/c1-7-4(6)2-

3-5;/h2-3,5H2,1H3;1H
[1]

InChIKey
XPGRZDJXVKFLHQ-

UHFFFAOYSA-N
[1]

Synthesis of Methyl 3-aminopropanoate
hydrochloride
The primary method for synthesizing Methyl 3-aminopropanoate hydrochloride is through the

esterification of β-alanine[4]. A detailed experimental protocol is provided below.

Experimental Protocol: Esterification of β-Alanine
This protocol is based on a method that results in a 100% yield of Methyl 3-aminopropanoate

hydrochloride[3].

Materials:

β-Alanine

Methanol (MeOH)
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Thionyl chloride (SOCl2)

Sodium hydroxide (NaOH) solution (for off-gas absorption)

Round-bottom flask (100 mL)

Constant-pressure dropping funnel with desiccant tube

Ice bath

Reflux condenser

Stirring apparatus

Thin-layer chromatography (TLC) plate

Ninhydrin solution (2% in ethanol)

Procedure:

To a 100 mL round-bottom flask, add 60 mL of methanol and cool the flask in an ice bath.

Slowly add 4 mL of thionyl chloride dropwise to the methanol using a constant-pressure

dropping funnel. Ensure the top of the funnel is fitted with a desiccant tube to prevent

moisture from entering the reaction. The off-gas should be absorbed with a NaOH solution.

Stir the reaction mixture in the ice bath for 1 hour.

After 1 hour, add 8 mmol of β-alanine to the mixture and continue stirring at room

temperature for 30 minutes.

After 30 minutes, heat the reaction system to 66°C and reflux for 6 hours.

Monitor the reaction progress using TLC. Spot the reaction mixture on a TLC plate and

develop it. Use a 2% ethanol solution of ninhydrin as a color developer. The reaction is

complete when the spot corresponding to the starting material (β-alanine) disappears.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Upon completion of the reaction, remove the solvent by distillation to obtain Methyl 3-

aminopropanoate hydrochloride.

Expected Outcome:

This procedure is reported to yield Methyl 3-aminopropanoate hydrochloride at 100%[3].

Applications in Research and Development
Methyl 3-aminopropanoate hydrochloride is a versatile compound with applications in several

areas of chemical and pharmaceutical research.

Peptide Synthesis: It serves as a fundamental building block in solution-phase peptide

synthesis.

Drug Development: This compound is utilized in the synthesis of various pharmaceuticals,

particularly those targeting neurological disorders[6]. It is also an intermediate in the

synthesis of histone deacetylase inhibitors like Trichostatin A and Trapoxin B[10].

Biochemical Research: It is used in studies related to amino acid metabolism[6].

Chemical Synthesis: It can be used in the synthesis of bidentate pyridine-acid ligands and

other complex molecules[4][13].

Visualized Workflows and Pathways
Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of Methyl 3-aminopropanoate

hydrochloride.
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Synthesis Workflow of Methyl 3-aminopropanoate hydrochloride

Methanol and Thionyl Chloride

Stirring at 0°C for 1 hour

Addition of β-Alanine

Stirring at Room Temperature for 30 mins

Reflux at 66°C for 6 hours

Reaction Monitoring by TLC

Solvent Removal

Reaction Complete

Methyl 3-aminopropanoate hydrochloride
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Caption: Synthesis workflow for Methyl 3-aminopropanoate hydrochloride.
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Role in Peptide Synthesis
This diagram illustrates the role of Methyl 3-aminopropanoate hydrochloride as a building block

in peptide synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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